Cas no 849414-34-2 (CARBAMODITHIOIC ACID, (1H-BENZOTRIAZOL-1-YLMETHYL)ETHYL-, METHYL ESTER)

• Product Name: CARBAMODITHIOIC ACID, (1H-BENZOTRIAZOL-1-YLMETHYL)ETHYL-, METHYL ESTER
• CAS No: 849414-34-2
• MF: C₁₁H₁₄N₄S₂
• MW: 266.385658740997
• CID: 3406881
• PubChem ID: 26793256
• Update Time: 2025-05-23

CARBAMODITHIOIC ACID, (1H-BENZOTRIAZOL-1-YLMETHYL)ETHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMODITHIOIC ACID, (1H-BENZOTRIAZOL-1-YLMETHYL)ETHYL-, METHYL ESTER
• Carbamodithioic acid, N-(1H-benzotriazol-1-ylmethyl)-N-ethyl-, methyl ester
• 849414-34-2
• N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl(methylsulfanyl)carbothioamide
• Methyl ((1H-benzo[d][1,2,3]triazol-1-yl)methyl)(ethyl)carbamodithioate

• Inchi： 1S/C11H14N4S2/c1-3-14(11(16)17-2)8-15-10-7-5-4-6-9(10)12-13-15/h4-7H,3,8H2,1-2H3
• InChI Key： XJRZRKUVXAHSDM-UHFFFAOYSA-N
• SMILES： C(=S)(SC)N(CN1C2=CC=CC=C2N=N1)CC

Computed Properties

• Exact Mass: 266.06598881Da
• Monoisotopic Mass: 266.06598881Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.3Ų

Additional information on CARBAMODITHIOIC ACID, (1H-BENZOTRIAZOL-1-YLMETHYL)ETHYL-, METHYL ESTER

Comprehensive Overview of CARBAMODITHIOIC ACID, (1H-BENZOTRIAZOL-1-YLMETHYL)ETHYL-, METHYL ESTER (CAS No. 849414-34-2)

The compound CARBAMODITHIOIC ACID, (1H-BENZOTRIAZOL-1-YLMETHYL)ETHYL-, METHYL ESTER (CAS No. 849414-34-2) is a specialized chemical entity with a unique molecular structure that combines a benzotriazole moiety with a carbamodithioate functional group. This combination imparts distinct chemical properties, making it a subject of interest in various research and industrial applications. The presence of the 1H-benzotriazole unit is particularly noteworthy, as this heterocyclic compound is known for its versatility in coordination chemistry and corrosion inhibition.

In recent years, the demand for benzotriazole derivatives has surged due to their applications in material science, pharmaceuticals, and agrochemicals. The methyl ester group in this compound enhances its solubility and reactivity, which is critical for synthetic modifications. Researchers are increasingly exploring its potential as a precursor for bioactive molecules, given the growing interest in sustainable and efficient chemical synthesis methods. The compound’s CAS No. 849414-34-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.

One of the trending topics in chemical research is the development of eco-friendly corrosion inhibitors, and benzotriazole-based compounds like this one are at the forefront of such studies. The carbamodithioic acid moiety contributes to its ability to form stable complexes with metal ions, a property leveraged in industrial applications to protect metallic surfaces. This aligns with the global push toward sustainable industrial practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential role in polymer stabilization. The 1H-benzotriazole unit is known to act as a UV absorber, which is crucial for enhancing the durability of polymers exposed to sunlight. This feature is highly relevant to industries focused on long-lasting materials, such as automotive and construction. Searches for UV stabilizers and polymer additives have seen a significant uptick, reflecting the market’s demand for innovative solutions.

The synthesis and characterization of CARBAMODITHIOIC ACID, (1H-BENZOTRIAZOL-1-YLMETHYL)ETHYL-, METHYL ESTER often involve advanced analytical techniques like NMR spectroscopy and mass spectrometry. These methods are essential for verifying the compound’s purity and structure, which is critical for its application in high-precision fields. The compound’s CAS No. 849414-34-2 is frequently queried in databases by chemists and regulatory bodies, underscoring its importance in chemical inventory management.

In the context of green chemistry, this compound’s potential for low-toxicity applications is being explored. With increasing regulatory scrutiny on hazardous chemicals, alternatives like benzotriazole derivatives are gaining traction. This aligns with search trends focusing on sustainable alternatives and non-toxic chemical solutions, topics that resonate with environmentally conscious industries.

Furthermore, the compound’s methyl ester group offers reactivity that can be harnessed for further derivatization, making it a valuable intermediate in organic synthesis. This is particularly relevant for pharmaceutical research, where tailored molecular structures are often required to achieve desired biological activity. The interplay between the benzotriazole and carbamodithioic acid functionalities opens avenues for designing novel compounds with specific properties.

In summary, CARBAMODITHIOIC ACID, (1H-BENZOTRIAZOL-1-YLMETHYL)ETHYL-, METHYL ESTER (CAS No. 849414-34-2) is a multifaceted compound with applications spanning material science, industrial chemistry, and pharmaceuticals. Its unique structure and properties make it a subject of ongoing research, particularly in areas aligned with contemporary trends like sustainability and advanced material design. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in future innovations.